Cas no 1251224-95-9 (3-(pyrimidin-4-yloxy)phenol)
3-(pyrimidin-4-yloxy)phenol Chemical and Physical Properties
Names and Identifiers
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- 3-(pyrimidin-4-yloxy)phenol
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- Inchi: 1S/C10H8N2O2/c13-8-2-1-3-9(6-8)14-10-4-5-11-7-12-10/h1-7,13H
- InChI Key: JVGPIEBXDUKZNU-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(OC2C=CN=CN=2)=C1
3-(pyrimidin-4-yloxy)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B526250-10mg |
3-(Pyrimidin-4-yloxy)phenol |
1251224-95-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526250-50mg |
3-(Pyrimidin-4-yloxy)phenol |
1251224-95-9 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B526250-100mg |
3-(Pyrimidin-4-yloxy)phenol |
1251224-95-9 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-114515-0.05g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 0.05g |
$197.0 | 2023-10-25 | |
| Enamine | EN300-114515-0.1g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 0.1g |
$293.0 | 2023-10-25 | |
| Enamine | EN300-114515-0.25g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 0.25g |
$418.0 | 2023-10-25 | |
| Enamine | EN300-114515-0.5g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 0.5g |
$656.0 | 2023-10-25 | |
| Enamine | EN300-114515-1.0g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 1g |
$842.0 | 2023-06-09 | |
| Enamine | EN300-114515-2.5g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 2.5g |
$1650.0 | 2023-10-25 | |
| Enamine | EN300-114515-5.0g |
3-(pyrimidin-4-yloxy)phenol |
1251224-95-9 | 95% | 5g |
$2443.0 | 2023-06-09 |
3-(pyrimidin-4-yloxy)phenol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(pyrimidin-4-yloxy)phenol
Recent Advances in the Study of 3-(Pyrimidin-4-yloxy)phenol (CAS: 1251224-95-9) in Chemical Biology and Pharmaceutical Research
The compound 3-(pyrimidin-4-yloxy)phenol (CAS: 1251224-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenolic derivative, characterized by its pyrimidine-4-yloxy moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, biological activities, and potential as a scaffold for novel drug design.
One of the key areas of interest is the role of 3-(pyrimidin-4-yloxy)phenol in modulating kinase activity. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on specific kinase targets, suggesting its potential as a lead compound for the development of kinase inhibitors. Researchers have employed structure-activity relationship (SAR) studies to optimize its potency and selectivity, with promising results in preclinical models.
In addition to its kinase-modulating properties, 3-(pyrimidin-4-yloxy)phenol has also been investigated for its antioxidant and anti-inflammatory effects. The phenolic hydroxyl group in its structure is believed to contribute to its free radical scavenging activity, which could be beneficial in mitigating oxidative stress-related pathologies. Recent in vivo studies have shown that this compound reduces markers of inflammation and oxidative damage in animal models, further supporting its therapeutic potential.
The synthesis and characterization of 3-(pyrimidin-4-yloxy)phenol have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Additionally, computational modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of derivatives with improved pharmacological profiles.
Despite these promising findings, challenges remain in the development of 3-(pyrimidin-4-yloxy)phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic properties.
In conclusion, 3-(pyrimidin-4-yloxy)phenol (CAS: 1251224-95-9) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities, combined with ongoing advancements in synthetic and computational chemistry, position it as a valuable candidate for further investigation. Future research should focus on translational studies to evaluate its efficacy and safety in clinical settings, paving the way for its potential application in treating a range of diseases.
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